Cas no 20485-01-2 (8H,16H-7a,15a-Epidithio-7H,15H-bisoxepino[3',4':4,5]pyrrolo[1,2-a:1',2'-d]pyrazine-7,15-dione,5,13-bis(acetyloxy)-5,5a,13,13a-tetrahydro-, (5S,5aS,7aR,13S,13aS,15aR)-)

8H,16H-7a,15a-Epidithio-7H,15H-bisoxepino[3',4':4,5]pyrrolo[1,2-a:1',2'-d]pyrazine-7,15-dione,5,13-bis(acetyloxy)-5,5a,13,13a-tetrahydro-, (5S,5aS,7aR,13S,13aS,15aR)- structure
20485-01-2 structure
Product Name:8H,16H-7a,15a-Epidithio-7H,15H-bisoxepino[3',4':4,5]pyrrolo[1,2-a:1',2'-d]pyrazine-7,15-dione,5,13-bis(acetyloxy)-5,5a,13,13a-tetrahydro-, (5S,5aS,7aR,13S,13aS,15aR)-
CAS No:20485-01-2
MF:C22H20N2O8S2
MW:504.532803535461
CID:265039
PubChem ID:161315
Update Time:2025-04-19

8H,16H-7a,15a-Epidithio-7H,15H-bisoxepino[3',4':4,5]pyrrolo[1,2-a:1',2'-d]pyrazine-7,15-dione,5,13-bis(acetyloxy)-5,5a,13,13a-tetrahydro-, (5S,5aS,7aR,13S,13aS,15aR)- Chemical and Physical Properties

Names and Identifiers

    • 8H,16H-7a,15a-Epidithio-7H,15H-bisoxepino[3',4':4,5]pyrrolo[1,2-a:1',2'-d]pyrazine-7,15-dione,5,13-bis(acetyloxy)-5,5a,13,13a-tetrahydro-, (5S,5aS,7aR,13S,13aS,15aR)-
    • 8H,16H-7a,15a-Epidithio-7H,15H-bisoxepino[3',4':4,5]pyrrolo[1,2-a:1',2'-d]pyrazine-7,15-dione,5,13-bis(acetyloxy)-5,5a,13,13a
    • Acetylaranotin
    • (1R,4S,5S,12R,15S,16S)-2,13-Dioxo-8,19-dioxa-23,24-dithia-3,14-diazahexacyclo[10.10.2.0~1,14~.0~3,12~.0~4,10~.0~15,21~]tetracosa-6,9,17,20-tetraene-5,16-diyl diacetate
    • VPJ3BS923N
    • (16-acetyloxy-2, 13-dioxo-8, 19-dioxa-23, 24-dithia-3, 14-diazahexacyclo[10.10.2.01, 14.03, 12.04, 10.015, 21]tetracosa-6, 9, 17, 20-tetraen-5-yl) acetate
    • LL-S 88
    • 8H,16H-7a,15a-Epidithio-7H,15H-bisoxepino(3',4':4,5)-pyrrolo(1,2-a:1',2'-d)pyrazine-7,15-dione, 5,5a,13,13a-tetrahydro-5,13-dihydroxy-, diacetate (ester)
    • DTXSID00942658
    • CHEBI:219971
    • 7,15-Dioxo-5,5a,13,13a-tetrahydro-7H,8H,15H,16H-7a,15a-epidithiobisoxepino[3',4':4,5]pyrrolo[1,2-a:1',2'-d]pyrazine-5,13-diyl diacetate
    • (16-acetyloxy-2,13-dioxo-8,19-dioxa-23,24-dithia-3,14-diazahexacyclo[10.10.2.01,14.03,12.04,10.015,21]tetracosa-6,9,17,20-tetraen-5-yl) acetate
    • BRN 0600565
    • UNII-VPJ3BS923N
    • Antibiotic LL-S-88-A
    • LL-S-88-A
    • 20485-01-2
    • 8H,16H-7A,15A-EPIDITHIO-7H,15H-BISOXEPINO(3',4':4,5)PYRROLO(1,2-A:1',2'-D)PYRAZINE-7,15-DIONE, 5,13-BIS(ACETYLOXY)-5,5A,13,13A-TETRAHYDRO-, (5S,5AS,7AR,13S,13AS,15AR)-
    • (-)-ACETYLARANOTIN
    • ACETYLARANOTIN [MI]
    • LL-S88.ALPHA.
    • AKOS040750094
    • SCHEMBL10340045
    • A21101 II
    • Inchi: 1S/C22H20N2O8S2/c1-11(25)31-15-3-5-29-9-13-7-21-20(28)24-18-14(10-30-6-4-16(18)32-12(2)26)8-22(24,34-33-21)19(27)23(21)17(13)15/h3-6,9-10,15-18H,7-8H2,1-2H3
    • InChI Key: OHTZNUUGYPDWEB-UHFFFAOYSA-N
    • SMILES: S1C23C(N4C5C(C=COC=C5CC4(C(N2C2C(C=COC=C2C3)OC(C)=O)=O)S1)OC(C)=O)=O

Computed Properties

  • Exact Mass: 504.066
  • Monoisotopic Mass: 504.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 1060
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 162Ų

Experimental Properties

  • Density: 1.65
  • Boiling Point: 814.8°Cat760mmHg
  • Flash Point: 446.6°C
  • Refractive Index: 1.731

8H,16H-7a,15a-Epidithio-7H,15H-bisoxepino[3',4':4,5]pyrrolo[1,2-a:1',2'-d]pyrazine-7,15-dione,5,13-bis(acetyloxy)-5,5a,13,13a-tetrahydro-, (5S,5aS,7aR,13S,13aS,15aR)- Related Literature

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